Cas no 2260669-50-7 (18:1-d9 SM)

• Product Name: 18:1-d9 SM
• CAS No: 2260669-50-7
• MF: C₄₁H₇₂D₉N₂O₆P
• MW: 738.12
• CID: 4763473
• Update Time: 2025-05-26

18:1-d9 SM Chemical and Physical Properties

Names and Identifiers

• 3,5-Dioxa-8-aza-4-phosphahexacos-17-en-23,23,24,24,25,25,26,26,26-d9-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S,17Z)-
• 18:1-d9 SM

• Inchi： 1S/C41H81N2O6P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-41(45)42-39(38-49-50(46,47)48-37-36-43(3,4)5)40(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h20-21,32,34,39-40,44H,6-19,22-31,33,35-38H2,1-5H3,(H-,42,45,46,47)/b21-20-,34-32+/t39-,40+/m0/s1/i1D3,6D2,8D2,10D2
• InChI Key： NBEADXWAAWCCDG-QDQXMKQESA-N
• SMILES： [C@@H]([C@H](O)/C=C/CCCCCCCCCCCCC)(COP([O-])(=O)OCC[N+](C)(C)C)NC(=O)CCCCCCC/C=C\CCCCC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Experimental Properties

• Color/Form: 1 mg/mL (791649C-1mg)

18:1-d9 SM Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Additional information on 18:1-d9 SM

18:1-d9 SM (CAS No. 2260669-50-7): A Comprehensive Overview

18:1-d9 SM is a specialized compound with the CAS registry number 2260669-50-7, which has garnered significant attention in various scientific and industrial applications. This compound is widely recognized for its unique properties and versatility, making it a valuable component in numerous research and development processes. The 18:1-d9 SM designation refers to its specific structure, where the "d9" indicates a deuterated form, and "SM" likely denotes its stereochemistry or functional group configuration. This compound has been extensively studied for its potential in fields such as pharmaceuticals, materials science, and analytical chemistry.

Recent advancements in the synthesis and characterization of 18:1-d9 SM have been documented in leading scientific journals, highlighting its role as a key intermediate in the production of advanced materials. For instance, researchers have explored its use in the development of high-performance polymers, where its deuterated nature enhances stability under extreme conditions. Furthermore, 18:1-d9 SM has been employed as a precursor in the synthesis of bioactive molecules, contributing to the discovery of novel therapeutic agents.

The physical and chemical properties of 18:1-d9 SM are critical to its applications. Its molecular weight, boiling point, and solubility characteristics have been thoroughly investigated, providing essential data for its safe handling and utilization in industrial settings. Recent studies have also focused on its spectroscopic properties, particularly in nuclear magnetic resonance (NMR) spectroscopy, where the deuterium atoms offer distinct advantages in signal resolution and analysis.

In terms of synthesis, 18:1-d9 SM is typically derived from a multi-step process involving deuterium exchange reactions and selective functionalization. These methods have been optimized to ensure high yield and purity, which are paramount for its use in sensitive applications such as drug discovery and materials engineering. The development of scalable synthesis routes has further enhanced its accessibility for both academic and commercial purposes.

The application of 18:1-d9 SM extends beyond traditional chemical industries. In the field of environmental science, it has been utilized as a tracer compound to study degradation pathways of organic pollutants in soil and water systems. Its deuterated nature allows for precise tracking using isotopic analysis techniques, providing valuable insights into environmental remediation strategies.

From a safety perspective, 18:1-d9 SM has been classified as non-hazardous under standard conditions. However, proper handling procedures are recommended to ensure workplace safety and compliance with regulatory standards. Its low toxicity profile makes it suitable for use in biological assays and other life sciences applications.

Looking ahead, the demand for 18:1-d9 SM is expected to grow as new applications emerge across diverse industries. Ongoing research is focused on enhancing its functional properties through innovative synthetic approaches and exploring its potential in emerging technologies such as quantum computing materials and advanced composites.

In conclusion, 18:1-d9 SM (CAS No. 2260669-50-7) stands as a testament to the ingenuity of modern chemistry, offering unparalleled versatility across multiple disciplines. With continued advancements in synthesis techniques and application development, this compound is poised to play an increasingly pivotal role in shaping future innovations across science and industry.